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tetralone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

8-Methoxy-3,4-dihydronaphthalen-
1(2H)-one

Cat. No.: B084402

Compound Name:

The following table summarizes the key physical and chemical properties of 8-Methoxy-1-
tetralone. This data is essential for its handling, characterization, and use in synthetic

applications.
Property Value
Molecular Formula C11H1202[1][2]
Molecular Weight 176.21 g/mol [1][2][3]
Appearance Powder[2]
Melting Point 128-130 °CJ[1]
Boiling Point 324.8 °C at 760 mmHg[1]

141-142 °C at 0.10 mmHg[4]

Density 1.124 g/cm3[1]
Flash Point 154.5 °C[1]
CAS Number 13185-18-7[1][2]

*Experimental Protocols for Property Determination
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Accurate determination of physical properties is crucial for confirming the identity and purity of
a compound. Below are detailed protocols for measuring the key physical properties of 8-
Methoxy-1-tetralone.

Melting Point Determination

The melting point is a critical indicator of a substance's purity. Pure crystalline solids typically
exhibit a sharp melting point range of 0.5-1.0°C. Impurities tend to lower and broaden the
melting point range.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)[5]

Thermometer

Spatula

Mortar and pestle (if sample is not a fine powder)
Procedure:

o Sample Preparation: If the 8-Methoxy-1-tetralone sample consists of large crystals, gently
grind it to a fine powder using a clean, dry mortar and pestle.[6]

e Capillary Tube Loading: Introduce the powdered sample into the open end of a capillary
tube. Tap the sealed end of the tube on a hard surface to pack the sample down. The packed
sample height should be approximately 1-2 mm.[6][7]

e Apparatus Setup:

o Mel-Temp Apparatus: Place the loaded capillary tube into the sample holder of the
DigiMelt or similar apparatus.[6]

o Thiele Tube/Oil Bath: Attach the capillary tube to a thermometer using a rubber band,
ensuring the bottom of the capillary is aligned with the thermometer bulb. Immerse this
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assembly in an oil bath (like a Thiele tube), making sure the sample is below the oil level.

[7]

e Heating and Observation:

o For an unknown or to get an approximate range, heat the sample rapidly (10-20 °C per
minute).[6]

o For an accurate measurement, start heating slowly (approximately 2 °C per minute) when
the temperature is about 15-20 °C below the expected melting point.[6]

o Data Recording: Record the temperature at which the first drop of liquid appears (the
beginning of melting) and the temperature at which the last solid crystal melts (the
completion of melting). This range is the melting point.

o Cooling and Repetition: Allow the apparatus to cool. For accuracy, repeat the determination
with a fresh sample in a new capillary tube.[5]

Boiling Point Determination

The boiling point is another fundamental physical property that can aid in substance
identification.

Apparatus:

Small test tube or ignition tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath, heating mantle)

Rubber band or wire for attachment

Procedure:
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e Sample Preparation: Place a small amount of liquid 8-Methoxy-1-tetralone (if melted) or a
solution in a suitable high-boiling solvent into a small test tube.

o Capillary Inversion: Place a capillary tube, with its sealed end up, into the test tube
containing the sample.

o Apparatus Assembly: Attach the test tube to a thermometer with a rubber band, ensuring the
sample is level with the thermometer bulb.

e Heating: Immerse the assembly in a heating bath. Heat the bath gently and uniformly.

o Observation: As the liquid heats, air trapped in the capillary tube will bubble out. Continue
heating until a steady stream of bubbles emerges from the open end of the capillary.

e Cooling and Measurement: Turn off the heat and allow the bath to cool slowly. The
temperature at which the bubbling stops and the liquid just begins to enter the capillary tube
is the boiling point of the substance.

o Pressure Correction: If the atmospheric pressure is not 760 mmHg, a correction to the
observed boiling point may be necessary.

Visualizing Experimental and Logical Workflows

The following diagrams, created using the DOT language, illustrate the workflow for melting
point determination and the logical framework for using physical properties in compound
characterization.
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Caption: Workflow for Determining the Melting Point of a Solid Compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b084402#8-methoxy-1-tetralone-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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